Cas no 93983-21-2 (1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-)

• Product name: 1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-
• CAS No: 93983-21-2
• MF: C₁₇H₃₆O₆
• MW: 336.46414
• CID: 806948
• PubChem ID: 3023233

1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-
• 2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]propane-1,3-diol
• 2-ethyl-2-[[2-(hydroxymethyl)-2-[2-(hydroxymethyl)butoxymethyl]butoxy]methyl]propane-1,3-diol
• NS00063773
• DTXSID30916726
• EINECS 301-310-1
• 93983-21-2
• 2-Ethyl-2-{[2-(hydroxymethyl)-2-{[2-(hydroxymethyl)butoxy]methyl}butoxy]methyl}propane-1,3-diol
• 2-Ethyl-2-((2-(hydroxymethyl)-2-((2-(hydroxymethyl)butoxy)methyl)butoxy)methyl)propane-1,3-diol

• Inchi： InChI=1S/C17H36O6/c1-4-15(7-18)8-22-13-17(6-3,11-21)14-23-12-16(5-2,9-19)10-20/h15,18-21H,4-14H2,1-3H3
• InChI Key： PRLKHYMOWYNKPG-UHFFFAOYSA-N
• SMILES： CCC(CO)COCC(CC)(CO)COCC(CC)(CO)CO

Computed Properties

• Exact Mass: 336.251189
• Monoisotopic Mass: 336.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4
• XLogP3: 0.4

Experimental Properties

• Density: 1.077
• Boiling Point: 497.5°Cat760mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.49